Cas no 54329-29-2 (2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile)

2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile is a heterocyclic organic compound featuring a pyrrole core substituted with amino, cyano, phenyl, and methyl functional groups. Its structural versatility makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both electron-donating (amino) and electron-withdrawing (cyano) groups enhances its reactivity, enabling diverse functionalization. The compound’s stability under standard conditions and high purity further support its utility in research and industrial applications. Its well-defined molecular architecture allows for precise modifications, making it a preferred choice for studies in medicinal chemistry and material science.

2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile structure

54329-29-2 structure

Product Name:2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile

CAS No:54329-29-2

MF:C₁₃H₁₃N₃

MW:211.262422323227

MDL:MFCD08691116

CID:1084763

PubChem ID:13012172

Update Time:2025-10-17

2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile
- 2-amino-4,5-dimethyl-1-phenylpyrrole-3-carbonitrile
- 1-Phenyl-2-amino-3-cyano-4,5-dimethylpyrrol
- 2-Amino-3-cyano-4,5-dimethyl-1-phenylpyrrol
- 2-Amino-3-cyano-4,5-dimethyl-1-phenylpyrrole
- 2-amino-4,5-dimethyl-1-phenyl-pyrrole-3-carbonitrile
- AC1Q2DMJ
- AGN-PC-00KGCB
- CTK5A0510
- SBB094506
- Z212046240
- SB62808
- AS-5878
- MFCD08691116
- SCHEMBL11340384
- 54329-29-2
- DTXSID90515118
- AKOS008081453
- G30721
- EN300-25597
- MDL： MFCD08691116
- Inchi： 1S/C13H13N3/c1-9-10(2)16(13(15)12(9)8-14)11-6-4-3-5-7-11/h3-7H,15H2,1-2H3
- InChI Key： FGDJNHMAJYGPOM-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)C(=C(C#N)C(C)=C1C)N

Computed Properties

Exact Mass: 211.11109
Monoisotopic Mass: 211.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 54.7Å²

Experimental Properties

PSA: 54.74

2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A010832-250mg	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	54329-29-2		250mg	$ 470.00	2022-05-31
TRC	A010832-500mg	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	54329-29-2		500mg	$ 785.00	2022-05-31
Apollo Scientific	OR346420-500mg	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	54329-29-2	95+%	500mg	£140.00	2025-02-20
Apollo Scientific	OR346420-1g	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	54329-29-2	95+%	1g	£219.00	2025-02-20
Apollo Scientific	OR346420-5g	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	54329-29-2	95+%	5g	£735.00	2025-02-20
abcr	AB302354-500 mg	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile; 95%	54329-29-2		500mg	€221.60	2023-04-26
abcr	AB302354-1 g	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile; 95%	54329-29-2		1g	€311.30	2023-04-26
abcr	AB302354-5 g	2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile; 95%	54329-29-2		5g	€900.30	2023-04-26
Chemenu	CM442119-1g	2-AMINO-4,5-DIMETHYL-1-PHENYL-1H-PYRROLE-3-CARBONITRILE	54329-29-2	95%+	1g	$***	2023-03-29
Enamine	EN300-25597-0.05g	2-amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	54329-29-2	95.0%	0.05g	$33.0	2025-03-21